Cas no 111441-88-4 ((S)-4-Oxo-2-phenylchroman-5,7-diyl diacetate)

• Product Name: (S)-4-Oxo-2-phenylchroman-5,7-diyl diacetate
• CAS No: 111441-88-4
• MF: C₁₉H₁₆O₆
• MW: 340.326745986938
• CID: 98007
• PubChem ID: 6546286
• Update Time: 2025-06-29

(S)-4-Oxo-2-phenylchroman-5,7-diyl diacetate Chemical and Physical Properties

Names and Identifiers

• (S)-4-Oxo-2-phenylchroman-5,7-diyl diacetate
• Pinocembrin diacetate
• [(2S)-5-acetyloxy-4-oxo-2-phenyl-2,3-dihydrochromen-7-yl] acetate
• Pinocembrin, diacetate(6CI)
• 5,8-Diacetoxy-flavanon
• Pinocembrin-acetat
• [ "" ]
• Picembrin diacetate
• FS-10141
• (S)-4-oxo-2-phenylchromane-5,7-diyl diacetate
• AKOS016842522
• F93006
• 111441-88-4
• Pinocembrindiacetate
• Pinocembrin, diacetate
• (2S)-5,7-Bis(acetyloxy)-2,3-dihydro-2-phenyl-4H-1-benzopyran-4-one
• DTXSID70424911
• (2S)-5-(acetyloxy)-4-oxo-2-phenyl-2,3-dihydro-1-benzopyran-7-yl acetate
• (S)-5,7-Diacetoxyflavanone
• (2S)-4-oxo-2-phenyl-3,4-dihydro-2H-chromene-5,7-diyl diacetate
• STL525515
• HY-N3060
• CS-0023126

• Inchi： 1S/C19H16O6/c1-11(20)23-14-8-17(24-12(2)21)19-15(22)10-16(25-18(19)9-14)13-6-4-3-5-7-13/h3-9,16H,10H2,1-2H3/t16-/m0/s1
• InChI Key： YZOMNXCYSIYMOX-INIZCTEOSA-N
• SMILES： O1C2C=C(C=C(C=2C(C[C@H]1C1C=CC=CC=1)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 340.09500
• Monoisotopic Mass: 340.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 530.1±50.0 °C at 760 mmHg
• Flash Point: 234.8±30.2 °C
• PSA: 78.90000
• LogP: 3.24370
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(S)-4-Oxo-2-phenylchroman-5,7-diyl diacetate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on (S)-4-Oxo-2-phenylchroman-5,7-diyl diacetate

Introduction to (S)-4-Oxo-2-phenylchroman-5,7-diyl diacetate (CAS No. 111441-88-4)

The compound (S)-4-Oxo-2-phenylchroman-5,7-diyl diacetate (CAS No. 111441-88-4) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the chroman family, which is a bicyclic structure consisting of a benzene ring fused with a tetrahydrofuran-like ring. The (S) designation indicates the stereochemistry at the chiral center, which plays a crucial role in determining its biological activity and chemical reactivity.

The molecular formula of this compound is C₂₀H₂₀O₆, and its molecular weight is approximately 360.36 g/mol. The structure features an acetate group attached to the 5 and 7 positions of the chroman ring, with a ketone group at the 4 position. This unique arrangement of functional groups makes it highly versatile in chemical reactions and biological interactions.

Recent studies have highlighted the potential of (S)-4-Oxo-2-phenylchroman-5,7-diyl diacetate in drug discovery and development. Researchers have explored its role as a precursor for synthesizing bioactive compounds, particularly in the field of anti-inflammatory and antioxidant agents. The compound's ability to undergo various transformations, such as hydrolysis and coupling reactions, has made it an invaluable building block in organic synthesis.

In terms of synthesis, (S)-4-Oxo-2-phenylchroman-5,7-diyl diacetate can be prepared through a variety of methods, including Friedel-Crafts acylation and enzymatic catalysis. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product. The use of biocatalysts has been particularly promising, as it aligns with the growing trend toward green chemistry and sustainable practices.

The compound's physical properties are equally noteworthy. It has a melting point of approximately 130°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions makes it suitable for large-scale production and storage.

One of the most exciting developments involving (S)-4-Oxo-2-phenylchroman-5,7-diyl diacetate is its application in medicinal chemistry. Scientists have reported its potential as a lead compound for developing drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and interact with key enzymes involved in these diseases has been extensively studied.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the compound's binding affinity to various protein targets with high accuracy. This has significantly accelerated the drug discovery process by reducing the need for time-consuming experimental trials.

In addition to its pharmacological applications, (S)-4-Oxo-2-phenylchroman-5,7-diyl diacetate has found uses in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in catalysis and sensor technology. This dual functionality underscores its importance across multiple disciplines.

The environmental impact of this compound is another area of active research. Studies have shown that it degrades relatively quickly under aerobic conditions, minimizing its persistence in the environment. This makes it a more eco-friendly option compared to other similar compounds.

In conclusion, (S)-4-Oxo-2-phenylchroman-5,7-diyl diacetate (CAS No. 111441-88-) is a multifaceted compound with vast potential in both academic research and industrial applications. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in the development of novel drugs and materials.